Cas no 477190-69-5 ((E)-N-(2-fluorophenyl)-4-(4-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide)

• Product Name: (E)-N-(2-fluorophenyl)-4-(4-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• CAS No: 477190-69-5
• Molecular Formula: C₁₇H₁₀FN₅O₂S
• Molecular Weight: 367.357004642487
• CID: 5792824
• PubChem ID: 6013418

(E)-N-(2-fluorophenyl)-4-(4-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide Properties

Names and Identifiers

• (2E)-N-(2-fluoroanilino)-4-(4-nitrophenyl)-1,3-thiazole-2-carboximidoyl cyanide
• (E)-N'-(2-fluorophenyl)-4-(4-nitrophenyl)thiazole-2-carbohydrazonoyl cyanide
• (2E)-[2-(2-fluorophenyl)hydrazinylidene][4-(4-nitrophenyl)-1,3-thiazol-2-yl]ethanenitrile
• 477190-69-5
• AKOS005639364
• STK898715
• (E)-N-(2-fluorophenyl)-4-(4-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• F0760-2546
• (E)-N-(2-fluorophenyl)-4-(4-nitrophenyl)thiazole-2-carbohydrazonoyl cyanide
• 2-Thiazoleacetonitrile, α-[2-(2-fluorophenyl)hydrazinylidene]-4-(4-nitrophenyl)-

• InChIKey： IGYQDKMKSFNZHR-PXLXIMEGSA-N
• Inchi： 1S/C17H10FN5O2S/c18-13-3-1-2-4-14(13)21-22-15(9-19)17-20-16(10-26-17)11-5-7-12(8-6-11)23(24)25/h1-8,10,21H/b22-15+
• SMILES： S1C(/C(/C#N)=N/NC2C=CC=CC=2F)=NC(=C1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 367.05392391g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 367.05392391g/mol
• Heavy Atom Count: 26
• Complexity: 581
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Boiling Point: 550.9±60.0 °C(Predicted)
• pka: 5.57±0.10(Predicted)
• Density: 1.44±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes